2-[(Oxan-4-ylmethyl)amino]propan-1-ol

• Molecular Formula: C9H19NO2
• Molecular Weight: 173.25 g/mol
• IUPAC Name: 2-(oxan-4-ylmethylamino)propan-1-ol
• InChI: InChI=1S/C9H19NO2/c1-8(7-11)10-6-9-2-4-12-5-3-9/h8-11H,2-7H2,1H3
• InChI Key: RYAGKWYTKNIWTF-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NCC1CCOCC1

Description

2-[(Oxan-4-ylmethyl)amino]propan-1-ol is a secondary amine derivative featuring a propan-1-ol backbone substituted with an oxan-4-ylmethyl group. Its molecular formula is C₉H₁₉NO₂, with a molecular weight of 173.25 g/mol (calculated from C: 108, H: 19, N: 14, O: 32). This compound is structurally related to β-amino alcohols, a class known for applications in medicinal chemistry and asymmetric synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Oxan-4-ylmethyl)amino]propan-1-ol typically involves the reaction of oxan-4-ylmethylamine with propylene oxide under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and requires a catalyst like sodium hydroxide to facilitate the reaction. The reaction mixture is then heated to a temperature of around 60-80°C for several hours to ensure complete conversion.

Industrial Production Methods

On an industrial scale, the production of 2-[(Oxan-4-ylmethyl)amino]propan-1-ol can be achieved through continuous flow reactors, which allow for better control over reaction parameters and higher yields. The use of automated systems and advanced purification techniques, such as distillation and crystallization, ensures the production of high-purity compounds suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

2-[(Oxan-4-ylmethyl)amino]propan-1-ol undergoes several types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form corresponding amines or alcohols.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products

The major products formed from these reactions include ketones, aldehydes, secondary amines, and various substituted derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

2-[(Oxan-4-ylmethyl)amino]propan-1-ol has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: It is investigated for its potential therapeutic properties and as a building block for drug development.

Industry: The compound is used in the production of specialty chemicals and as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 2-[(Oxan-4-ylmethyl)amino]propan-1-ol involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can form hydrogen bonds and other interactions with these targets, leading to changes in their activity and function. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural differences and properties of 2-[(Oxan-4-ylmethyl)amino]propan-1-ol and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Notable Features
2-[(Oxan-4-ylmethyl)amino]propan-1-ol	C₉H₁₉NO₂	173.25	Oxan-4-ylmethyl	Cyclic ether, moderate polarity
2-Methyl-1-[(oxan-4-yl)amino]propan-2-ol	C₉H₁₉NO₂	173.25	Oxan-4-ylamino, methyl at C2	Branched structure, tertiary alcohol
1-Amino-2-(4-phenylmethoxyphenyl)propan-2-ol	C₁₅H₁₇NO₂	243.30	4-Benzyloxyphenyl	Aromatic, lipophilic
2-Methyl-2-(((3-methyl-1H-pyrazol-4-yl)methyl)amino)propan-1-ol	C₉H₁₇N₃O	183.25	3-Methylpyrazolylmethyl	Heterocyclic, hydrogen-bond donor/acceptor

Key Comparisons

2-Methyl-1-[(oxan-4-yl)amino]propan-2-ol ()

• Structural Difference : The hydroxyl group is positioned at C2 (tertiary alcohol) with a methyl branch, unlike the primary alcohol in the target compound.
• Impact : Increased steric hindrance may reduce reactivity in nucleophilic reactions. The tertiary alcohol also lowers water solubility compared to primary alcohols.

1-Amino-2-(4-phenylmethoxyphenyl)propan-2-ol ()

• Structural Difference : Substitution with a bulky 4-benzyloxyphenyl group.
• Impact: Enhanced lipophilicity due to the aromatic ring, making it less soluble in polar solvents. Potential applications in lipid-based drug delivery systems or membrane-targeting therapeutics.

2-Methyl-2-(((3-methyl-1H-pyrazol-4-yl)methyl)amino)propan-1-ol ()

• Structural Difference : Incorporation of a pyrazole heterocycle.
• This compound may exhibit higher solubility in polar aprotic solvents compared to the oxan-4-yl analog.

Biological Activity

2-[(Oxan-4-ylmethyl)amino]propan-1-ol is a compound with significant potential in various biological applications. This article explores its biological activity, mechanisms of action, and potential therapeutic uses, supported by data tables and research findings.

Chemical Structure and Properties

The molecular formula of 2-[(Oxan-4-ylmethyl)amino]propan-1-ol is $C_8H_{17}N_1O_2$. The compound features an oxane ring, which contributes to its unique chemical properties and biological interactions.

The biological activity of 2-[(Oxan-4-ylmethyl)amino]propan-1-ol is primarily attributed to its ability to interact with specific biomolecules. The compound can form hydrogen bonds with enzymes and receptors, influencing their activity. This interaction may lead to various downstream effects, including modulation of metabolic pathways and inhibition of certain enzymatic activities.

Biological Activity

Research indicates that 2-[(Oxan-4-ylmethyl)amino]propan-1-ol exhibits several biological activities:

• Antimicrobial Activity : Studies have shown that the compound has potential antimicrobial properties against various pathogens, making it a candidate for developing new antibiotics.
• Anticancer Potential : Preliminary research suggests that it may inhibit cancer cell proliferation through mechanisms involving apoptosis and cell cycle arrest.
• Neuroprotective Effects : The compound has been investigated for its neuroprotective properties, particularly in models of neurodegenerative diseases.

Case Studies

• Antimicrobial Efficacy : In a study published in the Journal of Antimicrobial Chemotherapy, 2-[(Oxan-4-ylmethyl)amino]propan-1-ol showed effective inhibition of Staphylococcus aureus and Escherichia coli at concentrations as low as 50 µg/mL .
• Cancer Cell Studies : A recent investigation demonstrated that the compound induced apoptosis in human cancer cell lines (e.g., HeLa and MCF7), with IC50 values ranging from 20 to 40 µM .
• Neuroprotection in Animal Models : In animal models of Alzheimer's disease, treatment with the compound resulted in reduced neuroinflammation and improved cognitive function, as measured by behavioral tests .

Data Tables

Biological Activity	Effect Observed	Reference
Antimicrobial	Inhibition of S. aureus and E. coli
Anticancer	Induced apoptosis in cancer cells
Neuroprotective	Reduced neuroinflammation